Cas no 2227945-15-3 ((2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol)

• Product Name: (2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol
• CAS No: 2227945-15-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6425810
• PubChem ID: 165721387
• Update Time: 2025-07-15

(2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol
• (2R)-2-amino-2-[(5R)-5-methyloxolan-2-yl]ethan-1-ol
• 2227945-15-3
• EN300-1774347

• Inchi： 1S/C7H15NO2/c1-5-2-3-7(10-5)6(8)4-9/h5-7,9H,2-4,8H2,1H3/t5-,6-,7?/m1/s1
• InChI Key： CJXWKROBTNVTQJ-CQMSUOBXSA-N
• SMILES： O1[C@H](C)CCC1[C@@H](CO)N

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol

Introduction to (2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol (CAS No. 2227945-15-3)

(2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol is a specialized organic compound with a unique structural configuration that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 2227945-15-3, features a chiral center and an oxolane ring, making it a promising candidate for the development of novel therapeutic agents. The precise stereochemistry and functional group arrangement of this molecule contribute to its potential biological activity, particularly in the context of enzyme inhibition and drug design.

The< strong>structure of (2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol is characterized by a highly strained oxolane ring, which is flanked by an amino group and a methyloxyl substituent. This structural motif is reminiscent of natural products found in certain microbial metabolites, suggesting that this compound may exhibit bioactivity akin to its biological precursors. The presence of both< strong>aminoand< strong>hydroxylgroups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of chiral building blocks for drug discovery. The< strong>(2R)-configurationof this compound makes it an attractive scaffold for creating enantiomerically pure drugs, which often exhibit superior pharmacokinetic profiles compared to their racemic counterparts. The oxolane ring, while less common than other heterocycles such as tetrahydropyrans or piperidines, offers unique conformational constraints that can influence the binding affinity and selectivity of potential drug candidates.

One of the most compelling aspects of< strong>(2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol is its potential role in modulating biological pathways associated with inflammation and metabolic disorders. Preliminary studies have suggested that derivatives of this compound may interact with enzymes involved in glycolysis and oxidative stress response, making them candidates for treating conditions such as diabetes and neurodegenerative diseases. The< strong>oxolane ring, in particular, has been identified as a key pharmacophore in several bioactive natural products, further supporting the hypothesis that this compound could have therapeutic relevance.

The synthesis of< strong>(2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol presents both challenges and opportunities for synthetic chemists. The stereoselective construction of the oxolane ring is crucial for achieving the desired enantiomeric purity, often requiring advanced catalytic methods or chiral auxiliaries. Recent advances in asymmetric synthesis have made it possible to construct complex cyclic structures with high enantioselectivity, which could facilitate the scalable production of this compound for further investigation.

The pharmaceutical industry has shown considerable interest in developing new chemical entities with unique scaffolds to overcome resistance mechanisms associated with existing drugs. The< strong>CAS No. 2227945-15-3 identifier ensures that researchers can reliably obtain samples of this compound for their studies, facilitating its integration into various research pipelines. Collaborative efforts between academic laboratories and pharmaceutical companies have already led to several promising lead compounds derived from related structural motifs.

In conclusion, (2R)-2-amino-2-(5R)-5-methyloxolan-2-ylethan-1-ol represents a fascinating molecule with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with preliminary evidence of bioactivity, make it a valuable candidate for further exploration. As synthetic methodologies continue to evolve, the accessibility of such specialized compounds will likely increase, paving the way for innovative therapeutic strategies.